Cas no 1365636-88-9 (2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide)

• Product Name: 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide
• CAS No: 1365636-88-9
• MF: C₁₈H₁₈Cl₂N₂O₂
• MW: 365.253722667694
• CID: 5969541
• PubChem ID: 60211534
• Update Time: 2025-08-05

2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z970918180
• AKOS008153452
• 1365636-88-9
• EN300-26597546
• 2,6-DICHLORO-N-(1-CYCLOPROPYLETHYL)-N-(4-METHOXYPHENYL)PYRIDINE-3-CARBOXAMIDE
• 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide

• Inchi： 1S/C18H18Cl2N2O2/c1-11(12-3-4-12)22(13-5-7-14(24-2)8-6-13)18(23)15-9-10-16(19)21-17(15)20/h5-12H,3-4H2,1-2H3
• InChI Key： WCIGHHFOLOGJSV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(N(C1C=CC(=CC=1)OC)C(C)C1CC1)=O

Computed Properties

• Exact Mass: 364.0745332g/mol
• Monoisotopic Mass: 364.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide

Introduction to 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide (CAS No. 1365636-88-9)

2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1365636-88-9, represents a fascinating example of how structural modifications can lead to the discovery of novel bioactive molecules. The intricate arrangement of its functional groups, including the 2,6-dichloro substituents, the N-(1-cyclopropylethyl) moiety, and the N-(4-methoxyphenyl) group, contributes to its unique chemical properties and potential biological activities.

The synthesis and characterization of this compound have been subjects of extensive study, particularly in the context of developing new therapeutic agents. The presence of chlorine atoms at the 2 and 6 positions of the pyridine ring enhances its reactivity and binding affinity, making it a valuable scaffold for further derivatization. Additionally, the cyclopropylethyl group introduces steric hindrance, which can influence the compound's interactions with biological targets. These features make 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide a promising candidate for various pharmacological applications.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have shown remarkable versatility in this regard. The current research landscape highlights several innovative applications of such compounds, especially in the treatment of neurological disorders and infectious diseases. For instance, studies have demonstrated that pyridine-based molecules can modulate neurotransmitter systems and exhibit antimicrobial properties. The specific structural features of 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide make it a compelling candidate for further investigation in these areas.

The< strong>N-(4-methoxyphenyl) group in this compound is particularly noteworthy, as methoxy-substituted phenyl rings are known to enhance binding affinity and metabolic stability. This feature is crucial for developing drugs that require prolonged half-life and efficient absorption. Furthermore, the< strong>pyridine-3-carboxamide moiety introduces a polar functional group that can improve solubility and bioavailability. These characteristics collectively contribute to the compound's potential as a lead molecule in drug development.

The< strong>CAS number 1365636-88-9 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature is essential for ensuring accurate communication among researchers and regulatory agencies. The compound's detailed chemical structure has been thoroughly analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular formula and provided insights into its electronic distribution and conformational preferences.

One of the most intriguing aspects of 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide is its potential as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity. For example, modifications at the< strong>2,6-dichloro positions have been shown to alter binding interactions with target enzymes and receptors. Similarly, variations in the< strong>N-(1-cyclopropylethyl) group can influence metabolic stability and pharmacokinetic profiles.

The< strong>N-(4-methoxyphenyl) moiety has also been explored as a site for further functionalization. By introducing additional substituents or altering existing ones, researchers can fine-tune the compound's biological effects. This approach has led to the discovery of several potent inhibitors with applications in cancer therapy and anti-inflammatory treatments. The versatility of this scaffold underscores its importance in modern medicinal chemistry.

In conclusion, 2,6-Dichloro-N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)pyridine-3-carboxamide (CAS No. 1365636-88-9) represents a significant advancement in pharmaceutical research. Its unique structural features make it a valuable tool for developing new therapeutic agents with diverse applications. The ongoing exploration of its biological activities and synthetic possibilities promises to yield further breakthroughs in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing global health challenges.